Macrostomine
Overview
Description
Macrostomine is a natural product found in Papaver macrostomum with data available.
Scientific Research Applications
Synthesis and Isolation
- Macrostomine has been synthesized from natural nicotine through a concise five-step process, involving a pyridyne Diels-Alder cycloaddition reaction and a Kumada cross-coupling reaction on a 1-chloroisoquinoline intermediate (Enamorado, Ondachi, & Comins, 2010).
- The alkaloid macrostomine was isolated from Papaver arenarium, along with other alkaloids such as glycomarine and cheilanthifoline, showcasing its natural occurrence and potential for varied applications (Israilov, Manushakyan, Mnatsakanyan, & Yunusov, 2004).
Macrophage Research and Health Implications
- Macrophages, closely associated with macrostomine, have been studied for their role in heart failure, particularly in promoting cardiac fibrosis and diastolic dysfunction. This indicates potential implications of macrostomine in cardiac health research (Lim, 2018).
Education and Learning Applications
- Macrostomine's role extends into education, where its implications in scientific inquiry learning models using Macromedia Flash have been studied. This research aims at improving students' understanding of concepts and science process skills, highlighting macrostomine's relevance in educational methodologies (Hutahaean, Harahap, & Derlina, 2017).
Broader Scientific and Policy Implications
- In a broader context, the study of macrostomine and related macrophages contributes to our understanding of science policy, enriching the educational landscape for graduate students in science and engineering. This is crucial for comprehending the complexities of science policy and its societal impact (Bernstein, Reifschneider, Bennett, & Wetmore, 2017).
properties
CAS RN |
53912-94-0 |
|---|---|
Product Name |
Macrostomine |
Molecular Formula |
C24H26N2O4 |
Molecular Weight |
406.5 g/mol |
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-6,7-dimethoxy-4-[(2S)-1-methylpyrrolidin-2-yl]isoquinoline |
InChI |
InChI=1S/C24H26N2O4/c1-26-8-4-5-20(26)18-13-25-19(9-15-6-7-21-24(10-15)30-14-29-21)17-12-23(28-3)22(27-2)11-16(17)18/h6-7,10-13,20H,4-5,8-9,14H2,1-3H3/t20-/m0/s1 |
InChI Key |
XISGRFQSYRKPNQ-FQEVSTJZSA-N |
Isomeric SMILES |
CN1CCC[C@H]1C2=CN=C(C3=CC(=C(C=C32)OC)OC)CC4=CC5=C(C=C4)OCO5 |
SMILES |
CN1CCCC1C2=CN=C(C3=CC(=C(C=C32)OC)OC)CC4=CC5=C(C=C4)OCO5 |
Canonical SMILES |
CN1CCCC1C2=CN=C(C3=CC(=C(C=C32)OC)OC)CC4=CC5=C(C=C4)OCO5 |
Other CAS RN |
53912-94-0 |
synonyms |
macrostomine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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